Cas no 477863-73-3 (5-Methoxy-2-phenyl-4-piperidinopyrimidine)

• Product Name: 5-Methoxy-2-phenyl-4-piperidinopyrimidine
• CAS No: 477863-73-3
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• MDL: MFCD02102334
• CID: 5227210
• Update Time: 2025-07-15

5-Methoxy-2-phenyl-4-piperidinopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-PHENYL-4-PIPERIDINOPYRIMIDINE
• METHYL 2-PHENYL-4-PIPERIDINO-5-PYRIMIDINYL ETHER
• 5-methoxy-2-phenyl-4-(piperidin-1-yl)pyrimidine
• Pyrimidine, 5-methoxy-2-phenyl-4-(1-piperidinyl)-
• 5-methoxy-2-phenyl-4-piperidin-1-ylpyrimidine
• Oprea1_159264
• 5-Methoxy-2-phenyl-4-piperidinopyrimidine

• MDL： MFCD02102334
• Inchi： 1S/C16H19N3O/c1-20-14-12-17-15(13-8-4-2-5-9-13)18-16(14)19-10-6-3-7-11-19/h2,4-5,8-9,12H,3,6-7,10-11H2,1H3
• InChI Key： KYHZAWNSKXAULK-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=CC=CC=2)N=C1N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.1
• Topological Polar Surface Area: 38.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Methoxy-2-phenyl-4-piperidinopyrimidine

Introduction to 5-Methoxy-2-phenyl-4-piperidinopyrimidine (CAS No. 477863-73-3)

5-Methoxy-2-phenyl-4-piperidinopyrimidine, identified by its Chemical Abstracts Service (CAS) number 477863-73-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core substituted with a methoxy group, a phenyl ring, and a piperidine moiety, has garnered attention due to its versatile structural framework and potential biological activities. The unique combination of these functional groups makes it a valuable scaffold for drug discovery and development, particularly in the quest for novel therapeutic agents.

The structural attributes of 5-Methoxy-2-phenyl-4-piperidinopyrimidine contribute to its pharmacological relevance. The pyrimidine ring is a well-documented pharmacophore in medicinal chemistry, often found in nucleoside analogs and kinase inhibitors. The presence of a methoxy group at the 5-position introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Furthermore, the phenyl ring at the 2-position enhances lipophilicity, while the piperidine nitrogen provides basicity, enabling potential interactions with acidic or polar residues in protein binding pockets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. 5-Methoxy-2-phenyl-4-piperidinopyrimidine has emerged as a promising candidate in this area due to its ability to disrupt key PPIs involved in cancer progression and inflammatory diseases. Its structural features allow for precise tuning of binding affinity and selectivity, making it an attractive lead compound for further optimization.

One of the most compelling aspects of 5-Methoxy-2-phenyl-4-piperidinopyrimidine is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of specific kinases implicated in tumor growth and metastasis. For instance, modifications to the piperidine ring have shown enhanced potency against tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings align with the broader trend in oncology toward developing targeted therapies that leverage small-molecule inhibitors.

The synthesis of 5-Methoxy-2-phenyl-4-piperidinopyrimidine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted pyrimidine precursors and piperidine derivatives, followed by functional group transformations such as methylation and phenylation. Advances in catalytic processes have enabled more efficient and scalable production routes, reducing costs and improving yields. These synthetic advancements are crucial for translating laboratory discoveries into viable drug candidates.

Beyond oncology, 5-Methoxy-2-phenyl-4-piperidinopyrimidine has shown promise in other therapeutic areas. Researchers are exploring its potential as an anti-inflammatory agent by targeting inflammatory cytokine pathways. Additionally, its structural motif has been investigated for applications in central nervous system (CNS) disorders, where precise modulation of neurotransmitter receptors is essential. The compound's ability to cross the blood-brain barrier under certain conditions makes it particularly interesting for CNS drug development.

The pharmacokinetic profile of 5-Methoxy-2-phenyl-4-piperidinopyrimidine is another critical factor influencing its therapeutic potential. Studies indicate that this compound exhibits moderate solubility in water and favorable metabolic stability, suggesting it could have an acceptable half-life for clinical use. Furthermore, its bioavailability appears promising when administered orally, which aligns with patient compliance requirements for long-term treatments. These pharmacokinetic attributes are essential for advancing from preclinical to clinical trials.

In conclusion,5-Methoxy-2-phenyl-4-piperidinopyrimidine (CAS No. 477863-73-3) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique combination of functional groups provides a versatile platform for developing novel therapeutics targeting various diseases, particularly cancer and inflammatory disorders. As research continues to uncover new biological targets and synthetic strategies,5-Methoxy-2-phenyl-4-piperidinopyrimidine is poised to play an increasingly significant role in shaping future pharmaceutical landscapes.